Cas no 117365-09-0 (2-Butanol, 1-bromo-, (R)-)

• Product Name: 2-Butanol, 1-bromo-, (R)-
• CAS No: 117365-09-0
• MF: C₄H₉BrO
• MW: 153.017660856247
• CID: 3656559
• PubChem ID: 89402937
• Update Time: 2025-04-22

2-Butanol, 1-bromo-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-bromo-, (R)-
• 2-Butanol, 1-bromo-, (2R)-
• (2R)-1-Bromo-2-butanol
• SCHEMBL14681010
• G55225
• MFCD30091877
• (2R)-1-BROMOBUTAN-2-OL
• 117365-09-0

• Inchi： 1S/C4H9BrO/c1-2-4(6)3-5/h4,6H,2-3H2,1H3/t4-/m1/s1
• InChI Key： DMRXISNUOWIOKV-SCSAIBSYSA-N
• SMILES： C(Br)[C@H](O)CC

Computed Properties

• Exact Mass: 151.98368Da
• Monoisotopic Mass: 151.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų